Cas no 24318-88-5 (Methyl 1-ethyl-4-oxopiperidine-3-carboxylate hydrochloride)

• Product Name: Methyl 1-ethyl-4-oxopiperidine-3-carboxylate hydrochloride
• CAS No: 24318-88-5
• MF: C₉H₁₆ClNO₃
• MW: 221.681241989136
• CID: 876720
• Update Time: 2026-04-29

Methyl 1-ethyl-4-oxopiperidine-3-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 1-ethyl-4-oxopiperidine-3-carboxylate hydrochloride
• 1-Aethyl-4-oxo-piperidin-3-carbonsaeure-methylester
• 1-ethyl-4-oxo-piperidine-3-carboxylic acid methyl ester
• METHYL 1-ETHYL-4-OXO-3-PIPERIDINECARBOXYLATE HYDROCHLORIDE

• Inchi： InChI=1S/C9H15NO3/c1-3-10-5-4-8(11)7(6-10)9(12)13-2/h7H,3-6H2,1-2H3
• InChI Key： LBJQXRUNQYWMST-UHFFFAOYSA-N
• SMILES： CCN1CCC(=O)C(C1)C(=O)OC

Computed Properties

• Exact Mass: 221.08200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 46.61000
• LogP: 0.81020

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on Methyl 1-ethyl-4-oxopiperidine-3-carboxylate hydrochloride

Methyl 1-ethyl-4-oxopiperidine-3-carboxylate hydrochloride (CAS No. 24318-88-5): A Comprehensive Overview

Methyl 1-ethyl-4-oxopiperidine-3-carboxylate hydrochloride (CAS No. 24318-88-5) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers worldwide. This compound, characterized by its piperidine core and ester functionalities, serves as a versatile intermediate in the synthesis of various bioactive molecules. Its hydrochloride salt form enhances its solubility and stability, making it particularly valuable in both academic research and industrial applications.

The Methyl 1-ethyl-4-oxopiperidine-3-carboxylate hydrochloride molecule possesses a distinct chemical profile that positions it as a key building block in medicinal chemistry. The piperidine ring, a six-membered heterocyclic structure containing nitrogen, is known for its ability to mimic biological motifs and interact with biological targets. This feature is particularly advantageous in drug design, where the optimization of binding interactions is crucial for achieving high efficacy and selectivity.

In recent years, the pharmaceutical industry has seen a surge in the development of novel therapeutic agents targeting central nervous system (CNS) disorders. The structural motif of Methyl 1-ethyl-4-oxopiperidine-3-carboxylate hydrochloride aligns well with this trend, as piperidine derivatives have been extensively explored for their potential in modulating neurotransmitter systems. For instance, studies have demonstrated the compound's ability to interact with serotonin and dopamine receptors, which are pivotal in the pathophysiology of conditions such as depression, anxiety, and Parkinson's disease.

One of the most compelling aspects of Methyl 1-ethyl-4-oxopiperidine-3-carboxylate hydrochloride is its role as a precursor in the synthesis of more complex pharmacophores. Researchers have leveraged its chemical architecture to develop derivatives with enhanced pharmacological properties. For example, modifications at the ester functionality have led to compounds with improved metabolic stability and bioavailability. These advancements underscore the compound's significance as a scaffold for drug discovery initiatives.

The hydrochloride salt form of this compound offers additional benefits in terms of handling and formulation. The chloride ion enhances solubility in aqueous media, which is critical for parenteral administration. This property makes it particularly suitable for use in preclinical studies where rapid absorption and distribution are desired. Furthermore, the stability imparted by the salt form ensures that the compound remains viable throughout various stages of research and development.

Recent breakthroughs in computational chemistry have further highlighted the potential of Methyl 1-ethyl-4-oxopiperidine-3-carboxylate hydrochloride. Advanced molecular modeling techniques have allowed researchers to predict binding affinities and optimize lead structures with remarkable precision. These tools have been instrumental in identifying novel analogs with improved pharmacokinetic profiles. Such innovations are driving the next generation of CNS therapeutics, where efficiency and selectivity are paramount.

The compound's versatility extends beyond CNS applications. Emerging research suggests its utility in addressing inflammatory conditions by modulating immune responses. The piperidine core's ability to engage with various biological targets makes it a promising candidate for developing immunomodulatory agents. This broadens its appeal across multiple therapeutic domains, reinforcing its status as a cornerstone in pharmaceutical chemistry.

In conclusion, Methyl 1-ethyl-4-oxopiperidine-3-carboxylate hydrochloride (CAS No. 24318-88-5) represents a critical component in modern drug discovery efforts. Its unique structural features, combined with its functional versatility, make it an invaluable asset for researchers aiming to develop innovative therapeutic solutions. As scientific understanding continues to evolve, this compound is poised to play an even more significant role in shaping the future of medicine.